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NIR 5e NIR 5e
Brand Name: Vulcanchem
CAS No.: 162411-31-6
VCID: VC0066632
InChI: InChI=1S/C46H46ClN4S2.BrH/c1-45(2)40(50(28-10-26-48-30-52)38-22-18-32-12-5-7-16-36(32)42(38)45)24-20-34-14-9-15-35(44(34)47)21-25-41-46(3,4)43-37-17-8-6-13-33(37)19-23-39(43)51(41)29-11-27-49-31-53;/h5-8,12-13,16-25H,9-11,14-15,26-29H2,1-4H3;1H/q+1;/p-1
SMILES: CC1(C(=[N+](C2=C1C3=CC=CC=C3C=C2)CCCN=C=S)C=CC4=C(C(=CC=C5C(C6=C(N5CCCN=C=S)C=CC7=CC=CC=C76)(C)C)CCC4)Cl)C.[Br-]
Molecular Formula: C46H46ClN4S2.Br
Molecular Weight: 834.386

NIR 5e

CAS No.: 162411-31-6

Main Products

VCID: VC0066632

Molecular Formula: C46H46ClN4S2.Br

Molecular Weight: 834.386

NIR 5e - 162411-31-6

CAS No. 162411-31-6
Product Name NIR 5e
Molecular Formula C46H46ClN4S2.Br
Molecular Weight 834.386
IUPAC Name (2Z)-2-[(2E)-2-[2-chloro-3-[(E)-2-[3-(3-isothiocyanatopropyl)-1,1-dimethylbenzo[e]indol-3-ium-2-yl]ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-3-(3-isothiocyanatopropyl)-1,1-dimethylbenzo[e]indole;bromide
Standard InChI InChI=1S/C46H46ClN4S2.BrH/c1-45(2)40(50(28-10-26-48-30-52)38-22-18-32-12-5-7-16-36(32)42(38)45)24-20-34-14-9-15-35(44(34)47)21-25-41-46(3,4)43-37-17-8-6-13-33(37)19-23-39(43)51(41)29-11-27-49-31-53;/h5-8,12-13,16-25H,9-11,14-15,26-29H2,1-4H3;1H/q+1;/p-1
SMILES CC1(C(=[N+](C2=C1C3=CC=CC=C3C=C2)CCCN=C=S)C=CC4=C(C(=CC=C5C(C6=C(N5CCCN=C=S)C=CC7=CC=CC=C76)(C)C)CCC4)Cl)C.[Br-]
PubChem Compound 135512486
Last Modified Nov 11 2021
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